Cas no 862810-27-3 (N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 862810-27-3
• MF: C₂₁H₁₆N₄O₃
• MW: 372.376744270325
• CID: 5994987
• PubChem ID: 7080216
• Update Time: 2025-06-30

N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide
• N-(5-(imidazo[1,2-a]pyrimidin-2-yl)-2-methylphenyl)benzo[d][1,3]dioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-
• F0657-0146
• 862810-27-3
• AKOS002055163
• CCG-30344
• N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methylphenyl)-1,3-benzodioxole-5-carboxamide
• N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C21H16N4O3/c1-13-3-4-14(17-11-25-8-2-7-22-21(25)24-17)9-16(13)23-20(26)15-5-6-18-19(10-15)28-12-27-18/h2-11H,12H2,1H3,(H,23,26)
• InChI Key： ZERUCAAHCORNBT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC(C4=CN5C(=N4)N=CC=C5)=CC=C3C)=O)C=C2OC1

Computed Properties

• Exact Mass: 372.12224039g/mol
• Monoisotopic Mass: 372.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 13.11±0.70(Predicted)

Additional information on N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide

Professional Introduction to N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 862810-27-3)

N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS number 862810-27-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential biological activities, which make it a promising candidate for further investigation in medicinal chemistry.

The structural framework of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide incorporates several key pharmacophoric elements. The presence of an imidazo[1,2-a]pyrimidine core is particularly noteworthy, as this scaffold has been extensively studied for its role in modulating various biological pathways. The imidazo[1,2-a]pyrimidine moiety is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. This makes it a valuable component in the design of novel therapeutic agents.

Additionally, the molecule features a 2-methylphenyl group, which contributes to its lipophilicity and potential membrane permeability. These properties are crucial for drug candidates that need to cross biological membranes to reach their target sites. The combination of the imidazo[1,2-a]pyrimidine and 2-methylphenyl groups in N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide suggests that it may possess enhanced binding affinity and improved pharmacokinetic profiles compared to simpler analogs.

The benzodioxole moiety is another critical feature of this compound. Benzodioxole derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory effects. The incorporation of this group into the molecular structure of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide may contribute to its potential therapeutic applications by enhancing its interaction with biological targets.

In recent years, there has been growing interest in the development of multitargeted drugs that can modulate multiple biological pathways simultaneously. N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide, with its complex structural features, may be a suitable candidate for such an approach. Its ability to interact with multiple receptors or enzymes could lead to synergistic effects that improve therapeutic outcomes.

The synthesis of N-(5-{imidazo1,2-apyrimidin-2-yl}-2-methylphenyl)-2H-1,3-benzodioxole-5-carboxamide involves several sophisticated chemical transformations. The construction of the imidazo[1,2-a]pyrimidine core typically requires multi-step reactions involving condensation and cyclization processes. The introduction of the 2-methylphenyl group and the benzodioxole moiety further complicates the synthetic route but also enhances the molecular complexity and potential biological activity.

The pharmacological evaluation of N-(5-{imidazo1,2-apyrimidin-2-y}l)- ighlights the importance of understanding its interactions with biological targets at both the molecular and cellular levels. High-throughput screening (HTS) techniques have been instrumental in identifying compounds with promising biological activities. These methods allow researchers to rapidly test large libraries of compounds against various targets, providing valuable insights into their potential therapeutic applications.

In conclusion, N-(5-{imidazo[1, ound significant promise as a lead compound for further drug development. Its unique structural features and potential biological activities make it an attractive candidate for exploration in medicinal chemistry. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties to develop novel therapeutic agents with improved efficacy and safety profiles.